Cas no 2228449-41-8 (2-methoxy-6-methylbenzene-1-sulfonyl fluoride)

• Product Name: 2-methoxy-6-methylbenzene-1-sulfonyl fluoride
• CAS No: 2228449-41-8
• MF: C₈H₉FO₃S
• MW: 204.218664884567
• CID: 6044048
• PubChem ID: 165653086
• Update Time: 2025-06-26

2-methoxy-6-methylbenzene-1-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 2-methoxy-6-methylbenzene-1-sulfonyl fluoride
• 2228449-41-8
• EN300-2002261

• Inchi： 1S/C8H9FO3S/c1-6-4-3-5-7(12-2)8(6)13(9,10)11/h3-5H,1-2H3
• InChI Key： NCBJRSUJPZZWHB-UHFFFAOYSA-N
• SMILES： S(C1C(=CC=CC=1C)OC)(=O)(=O)F

Computed Properties

• Exact Mass: 204.02564348g/mol
• Monoisotopic Mass: 204.02564348g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 51.8Ų

Additional information on 2-methoxy-6-methylbenzene-1-sulfonyl fluoride

Introduction to 2-methoxy-6-methylbenzene-1-sulfonyl fluoride (CAS No: 2228449-41-8)

2-methoxy-6-methylbenzene-1-sulfonyl fluoride, identified by the Chemical Abstracts Service Number (CAS No) 2228449-41-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the class of sulfonyl fluorides, which are widely recognized for their versatile applications in synthetic chemistry, particularly in the development of active pharmaceutical ingredients (APIs) and agrochemicals. The structural features of this molecule, including its methoxy and methyl substituents, as well as the presence of a sulfonyl fluoride group, make it a valuable intermediate in various chemical transformations.

The sulfonyl fluoride moiety is particularly noteworthy due to its reactivity and stability, which allows it to participate in a wide range of chemical reactions such as nucleophilic substitution, elimination reactions, and coupling reactions. These properties make 2-methoxy-6-methylbenzene-1-sulfonyl fluoride a crucial building block in the synthesis of more complex molecules. In recent years, there has been an increasing interest in sulfonyl fluorides due to their role in medicinal chemistry, where they serve as key intermediates in the synthesis of drugs targeting various diseases.

One of the most compelling aspects of 2-methoxy-6-methylbenzene-1-sulfonyl fluoride is its utility in the development of novel therapeutic agents. Researchers have leveraged its unique chemical properties to design and synthesize molecules with enhanced pharmacological activity. For instance, studies have demonstrated its use in the preparation of sulfonamide derivatives, which are known for their antimicrobial and anti-inflammatory properties. The methoxy and methyl groups in the molecule contribute to its lipophilicity, which is often an important factor in drug absorption and bioavailability.

Recent advancements in synthetic methodologies have further highlighted the importance of 2-methoxy-6-methylbenzene-1-sulfonyl fluoride. Techniques such as palladium-catalyzed cross-coupling reactions and organometallic chemistry have enabled more efficient and scalable synthesis of this compound. These developments have not only improved the accessibility of 2-methoxy-6-methylbenzene-1-sulfonyl fluoride but also opened new avenues for its application in drug discovery and material science.

In the realm of agrochemicals, 2-methoxy-6-methylbenzene-1-sulfonyl fluoride has been explored as a precursor for herbicides and pesticides. Its structural framework allows for modifications that can enhance its efficacy against specific pests while minimizing environmental impact. This aligns with the growing demand for sustainable agricultural practices, where compounds that offer both potency and safety are highly valued.

The chemical industry has also recognized the potential of 2-methoxy-6-methylbenzene-1-sulfonyl fluoride as a versatile intermediate. Its ability to undergo various transformations makes it a preferred choice for industrial applications where cost-effectiveness and scalability are critical. Companies involved in specialty chemicals have incorporated this compound into their portfolios to meet the diverse needs of their clients across different sectors.

From a research perspective, 2-methoxy-6-methylbenzene-1-sulfonyl fluoride continues to be a subject of interest due to its potential applications in organic synthesis. Researchers are exploring new ways to utilize its unique properties, particularly its sulfonyl fluoride group, which can be converted into other functional groups through selective reactions. This adaptability makes it an indispensable tool in the chemist's arsenal.

The safety profile of 2-methoxy-6-methylbenzene-1-sulfonyl fluoride is another important consideration. While sulfonyl fluorides can be reactive, proper handling protocols ensure that they can be used safely in laboratory and industrial settings. Regulatory agencies have established guidelines to mitigate risks associated with these compounds, ensuring that their use is both responsible and effective.

In conclusion, 2-methoxy-6-methylbenzene-1-sulfonyl fluoride (CAS No: 2228449-41-8) is a multifaceted compound with significant implications in pharmaceuticals, agrochemicals, and industrial chemistry. Its structural features and reactivity make it a valuable intermediate for synthesizing complex molecules with diverse applications. As research continues to uncover new uses for this compound, its importance is likely to grow further, solidifying its role as a cornerstone in modern chemical synthesis.